Cas no 82961-76-0 (Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester)

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester is a specialized ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenylmethoxy group at the 4-position and a 3-oxo functionality, making it a versatile precursor for further chemical modifications. The methyl ester group enhances solubility in organic solvents, facilitating reactions under mild conditions. This compound is particularly useful in the synthesis of β-keto esters and as a building block for heterocyclic compounds. Its stability under controlled conditions and well-defined reactivity profile make it a reliable reagent for research and industrial processes requiring precise molecular frameworks.

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester structure

82961-76-0 structure

Product Name:Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester

CAS No:82961-76-0

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:1807151

PubChem ID:12768799

Update Time:2025-05-27

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester
- methyl 4-(benzyloxy)-3-oxobutanoate
- methyl 3-oxo-4-phenylmethoxybutanoate
- DTXSID70509393
- SCHEMBL126148
- 82961-76-0
- BLUIJYAEOVJVJS-UHFFFAOYSA-N
- DB-319976
- 4-Benzyloxy-3-oxo butyric acid methyl ester
- Inchi： 1S/C12H14O4/c1-15-12(14)7-11(13)9-16-8-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
- InChI Key： BLUIJYAEOVJVJS-UHFFFAOYSA-N
- SMILES： O(CC(CC(=O)OC)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 222.08920892g/mol
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.6Å²

Butanoic acid, 3-oxo-4-(phenylmethoxy)-, methyl ester Pricemore >>

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